Cas no 132038-33-6 (3-Phenoxypyridin-4-amine)

• Product Name: 3-Phenoxypyridin-4-amine
• CAS No: 132038-33-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD00898466
• CID: 1229364
• PubChem ID: 10559455
• Update Time: 2025-04-20

3-Phenoxypyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 3-phenoxy-
• 4-amino-3-phenoxypyridine
• MFCD00898466
• AS-58885
• SQYHOEIWHSFLOA-UHFFFAOYSA-N
• 3-phenoxypyridin-4-amine
• SCHEMBL4374807
• AKOS027255426
• 3-Phenoxy-pyridin-4-ylamine
• 132038-33-6
• AM806144
• W10165
• CS-0038115
• 3-Phenoxypyridin-4-amine

• MDL： MFCD00898466
• Inchi： 1S/C11H10N2O/c12-10-6-7-13-8-11(10)14-9-4-2-1-3-5-9/h1-8H,(H2,12,13)
• InChI Key： SQYHOEIWHSFLOA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=NC=CC=1N

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų